3,3'-[(4-methoxy-3-nitrophenyl)methylene]bis-1H-indole

• IUPAC Name: 3-[1H-indol-3-yl-(4-methoxy-3-nitrophenyl)methyl]-1H-indole
• InChI: InChI=1S/C24H19N3O3/c1-30-23-11-10-15(12-22(23)27(28)29)24(18-13-25-20-8-4-2-6-16(18)20)19-14-26-21-9-5-3-7-17(19)21/h2-14,24-26H,1H3
• InChI Key: OWJQNXFREMIUJD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(C2=CNC3=CC=CC=C32)C4=CNC5=CC=CC=C54)[N+](=O)[O-]
• Molecular Formula: C24H19N3O3
• Molecular Weight: 397.4 g/mol

Description

‘3,3'-[(4-methoxy-3-nitrophenyl)methylene]bis-1H-indole’ is a chemical compound that has gained significant attention in the field of scientific research. This compound has been found to have various applications in biochemical and physiological studies.

Mechanism of Action

The mechanism of action of ‘3,3'-[(4-methoxy-3-nitrophenyl)methylene]bis-1H-indole’ involves the oxidation of the nitro group to a nitroso group in the presence of ROS. This results in the formation of a highly fluorescent compound that can be detected using fluorescence microscopy or flow cytometry.
Biochemical and Physiological Effects:
‘3,3'-[(4-methoxy-3-nitrophenyl)methylene]bis-1H-indole’ has been found to have various biochemical and physiological effects. It has been shown to be non-toxic to living cells and can be used for long-term imaging studies. It has also been found to be highly specific for ROS and can distinguish between different ROS species.

Advantages and Limitations for Lab Experiments

One of the major advantages of ‘3,3'-[(4-methoxy-3-nitrophenyl)methylene]bis-1H-indole’ is its high specificity for ROS. This makes it an ideal probe for studying ROS-related processes. However, one of the limitations of this compound is its limited solubility in aqueous solutions, which can affect its effectiveness in certain experiments.

Future Directions

There are several future directions for the use of ‘3,3'-[(4-methoxy-3-nitrophenyl)methylene]bis-1H-indole’ in scientific research. One of the areas of interest is the development of new fluorescent probes based on this compound for the detection of other reactive species. Another area of interest is the use of this compound in the development of new therapeutics for the treatment of ROS-related diseases.
Conclusion:
In conclusion, ‘3,3'-[(4-methoxy-3-nitrophenyl)methylene]bis-1H-indole’ is a highly specific and non-toxic fluorescent probe that has various applications in scientific research. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions make it an important compound for understanding ROS-related processes and developing new therapeutics for ROS-related diseases.

Scientific Research Applications

‘3,3'-[(4-methoxy-3-nitrophenyl)methylene]bis-1H-indole’ has been found to have various applications in scientific research. It has been used as a fluorescent probe for the detection of reactive oxygen species (ROS) in living cells. ROS are known to play a crucial role in various physiological and pathological processes, and their detection is essential for understanding these processes.